Cas no 493043-32-6 (L-Phenylalanine, 1-[[4-(acetylamino)phenyl]sulfonyl]-L-prolyl-4-bromo-)
493043-32-6 structure
Product Name:L-Phenylalanine, 1-[[4-(acetylamino)phenyl]sulfonyl]-L-prolyl-4-bromo-
CAS No:493043-32-6
MF:C22H24BrN3O6S
MW:538.411463737488
CID:1520017
Update Time:2024-08-24
L-Phenylalanine, 1-[[4-(acetylamino)phenyl]sulfonyl]-L-prolyl-4-bromo- Chemical and Physical Properties
Names and Identifiers
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- L-Phenylalanine, 1-[[4-(acetylamino)phenyl]sulfonyl]-L-prolyl-4-bromo-
- L-Phenylalanine, 1-[[4-(acetylamino)phenyl]sulfonyl]-L-prolyl-4-bromo- (9CI)
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- Inchi: 1S/C22H24BrN3O6S/c1-14(27)24-17-8-10-18(11-9-17)33(31,32)26-12-2-3-20(26)21(28)25-19(22(29)30)13-15-4-6-16(23)7-5-15/h4-11,19-20H,2-3,12-13H2,1H3,(H,24,27)(H,25,28)(H,29,30)/t19-,20-/m0/s1
- InChI Key: DRYMJGBDGHLZGJ-PMACEKPBSA-N
- SMILES: C(O)(=O)[C@H](CC1=CC=C(Br)C=C1)NC(=O)[C@@H]1CCCN1S(C1=CC=C(NC(C)=O)C=C1)(=O)=O
Computed Properties
- Exact Mass: 537.05702
Experimental Properties
- Density: 1.560±0.06 g/cm3(Predicted)
- PSA: 132.88
- pka: 3.51±0.10(Predicted)
L-Phenylalanine, 1-[[4-(acetylamino)phenyl]sulfonyl]-L-prolyl-4-bromo- Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
493043-32-6 (L-Phenylalanine, 1-[[4-(acetylamino)phenyl]sulfonyl]-L-prolyl-4-bromo-) Related Products
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